molecular formula CrH2O6Pb2 B577304 Dilead chromate dihydroxide CAS No. 12017-86-6

Dilead chromate dihydroxide

Cat. No.: B577304
CAS No.: 12017-86-6
M. Wt: 564.406
InChI Key: VBWUNFQTDDANKI-UHFFFAOYSA-L
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Description

Dilead chromate dihydroxide (CAS 12017-86-6) is an inorganic lead-containing chromium(VI) compound with the formula Pb₂CrO₄(OH)₂. It is structurally characterized by a combination of chromate (CrO₄²⁻) and hydroxide (OH⁻) anions bonded to lead (Pb²⁺) cations . Regulatory databases, such as the Toyota Manufacturing Standard (TMR SAS0126n), list it as a banned compound in raw materials, highlighting its toxicity concerns . Its presence in chemical inventories like the Pharos Project further underscores its regulatory significance .

Properties

CAS No.

12017-86-6

Molecular Formula

CrH2O6Pb2

Molecular Weight

564.406

IUPAC Name

dioxido(dioxo)chromium;lead(2+);dihydroxide

InChI

InChI=1S/Cr.2H2O.4O.2Pb/h;2*1H2;;;;;;/q;;;;;2*-1;2*+2/p-2

InChI Key

VBWUNFQTDDANKI-UHFFFAOYSA-L

SMILES

[OH-].[OH-].[O-][Cr](=O)(=O)[O-].[Pb+2].[Pb+2]

Synonyms

dilead chromate dihydroxide

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Chemical Properties of Selected Chromium(VI)-Lead Compounds

Compound CAS Number Molecular Formula Solubility in Water Key Structural Features
This compound 12017-86-6 Pb₂CrO₄(OH)₂ Insoluble Layered structure with OH⁻ and CrO₄²⁻
Lead chromate 7758-97-6 PbCrO₄ Low solubility Monoclinic crystal system
Basic lead chromate 1344-38-3 PbCrO₄·Pb(OH)₂ Insoluble Hybrid chromate-hydroxide matrix
Chromium lead oxide 11119-70-3 PbCrO₄·PbO Insoluble Mixed oxide-chromate framework

Toxicological Profiles

Chromium(VI) compounds are known carcinogens, and lead compounds pose neurotoxic risks. Comparative cytotoxicity data from in vitro studies reveal significant differences:

Table 2: Cytotoxicity of Chromium(VI) Compounds in Human Bronchial Cells

Compound Intracellular Cr (µM) Cell Survival (%) Relative Toxicity Trend
Zinc chromate 1000 9% Most toxic
Barium chromate 1000 20% Moderately toxic
Lead chromate 1000 50% Less toxic
Sodium chromate 1000 48% Similar to lead chromate

Lead compounds, however, accumulate in biological systems, exacerbating long-term toxicity .

Table 3: Regulatory Status of Lead Chromates

Compound SVHC Listing (EU) Toyota Banned Substances List OSHA Standards
This compound Yes Yes Covered under Pb/Cr(VI)
Lead chromate Yes Yes 29 CFR 1910.1025/1026
Basic lead chromate Yes Not listed 29 CFR 1910.1025/1026

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